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Foreword: Unveiling the Workhorse of Modern
Formulations
In the landscape of pharmaceutical and cosmetic sciences, few excipients possess the

versatility and reliability of caprylic/capric triglyceride. This mixed triester, derived from natural

sources, has established itself as a cornerstone in the development of a myriad of delivery

systems, from topical creams that soothe and protect to sophisticated oral and parenteral

formulations that enhance the bioavailability of challenging active pharmaceutical ingredients

(APIs). This guide is intended for researchers, scientists, and drug development professionals,

offering a deep dive into the core physicochemical properties of caprylic/capric triglyceride. Our

exploration will not be a mere recitation of data but a journey into the "why" and "how" these

properties are leveraged to create stable, effective, and safe products. We will dissect its

molecular architecture, quantify its physical attributes, and provide actionable experimental

protocols for its characterization, all while grounding our discussion in the authoritative

principles of formulation science.

Genesis and Molecular Identity of Caprylic/Capric
Triglyceride
Caprylic/capric triglyceride is a product of meticulous chemical refinement of natural oils,

typically coconut or palm kernel oil.[1][2][3][4] The manufacturing process begins with the
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hydrolysis of the source oil, a step that employs heat and pressure to cleave the fatty acids

from their glycerol backbone.[2][3][4][5] Following this separation, the resulting fatty acids

undergo fractional distillation to isolate the medium-chain fatty acids, specifically caprylic (C8)

and capric (C10) acids.[3] The final step is the re-esterification of these purified fatty acids with

glycerin to form the mixed triester that is caprylic/capric triglyceride.[1][3][4]

This controlled synthesis yields a product with a well-defined composition and, consequently,

predictable physicochemical behavior, a stark contrast to the inherent variability of natural oils.

It is this consistency that renders caprylic/capric triglyceride an invaluable asset in regulated

environments such as pharmaceutical development.

Synthesis of Caprylic/Capric Triglyceride

Coconut/Palm Kernel Oil Hydrolysis
(Heat & Pressure) Free Fatty Acids & Glycerol Fractional Distillation Caprylic (C8) & Capric (C10) Acids Esterification Caprylic/Capric Triglyceride
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Caption: Synthesis workflow of Caprylic/Capric Triglyceride.

The chemical structure of caprylic/capric triglyceride consists of a glycerol backbone to which

three fatty acids are esterified. The defining characteristic is that these fatty acids are a mixture

of caprylic acid (octanoic acid) and capric acid (decanoic acid).

Chemical Structure of Caprylic/Capric Triglyceride
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Caption: Generalized structure of Caprylic/Capric Triglyceride.

Core Physicochemical Properties: A Quantitative
Overview
The utility of caprylic/capric triglyceride in formulation science is deeply rooted in its distinct

physicochemical properties. These parameters govern its behavior as a solvent, its sensory

characteristics in topical products, and its role in the formation of stable emulsions. The

following table summarizes the key quantitative data for this versatile excipient.
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Property Value
Significance in
Formulation

Appearance
Colorless to light yellow, oily

liquid[6][7]

Aesthetically pleasing for final

product; indicates purity.

Odor
Odorless[5] or slight coconut

odor[8]

Does not interfere with the

fragrance of the final product.

Molecular Formula
C21H39O6 to C24H48O8

(representative)[5][9]

Molecular Weight
~387.53 to 464.63 g/mol [5][9]

[10]

Influences viscosity and other

physical properties.

Density 0.94-0.96 g/cm³[5][9][11]

Important for manufacturing

processes and final product

feel.

Viscosity 25-33 cP[2]

Low viscosity contributes to

good spreadability and a non-

greasy feel.[7]

Melting Point < -5 °C[5]

Remains liquid at room

temperature, simplifying

handling and formulation.

Boiling Point >270 °C[2][5]
High thermal stability, allowing

for heat in processing.

Flash Point >142.6 °C[6] Indicates low flammability.

Saponification Value 335 - 355 mg KOH/g[8]

A measure of the average

molecular weight of the fatty

acids.

Refractive Index 1.4480-1.4500[5]
Used for identification and

purity assessment.

Solubility Profile: The Key to Enhanced
Bioavailability
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A standout feature of caprylic/capric triglyceride is its exceptional solvent capacity for a wide

range of lipophilic drugs.[12] This property is paramount in the development of lipid-based drug

delivery systems for poorly water-soluble APIs, a significant challenge in modern drug

development.[12]

Caprylic/capric triglyceride is practically insoluble in water but is miscible with a broad spectrum

of organic solvents, including ethanol, acetone, chloroform, and various hydrocarbons.[5] This

lipophilic nature allows it to effectively dissolve many APIs, thereby enhancing their

bioavailability.[12]

Experimental Protocol: Determination of Equilibrium
Solubility of an API in Caprylic/Capric Triglyceride
This protocol outlines a standard laboratory procedure to quantify the saturation solubility of a

drug substance in caprylic/capric triglyceride.

Principle: An excess amount of the API is added to a known volume of caprylic/capric

triglyceride. The mixture is agitated at a constant temperature until equilibrium is reached. The

undissolved API is then removed, and the concentration of the dissolved API in the supernatant

is determined using a suitable analytical method, typically High-Performance Liquid

Chromatography (HPLC).

Materials and Equipment:

Active Pharmaceutical Ingredient (API) powder

Pharmaceutical-grade caprylic/capric triglyceride

Glass vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes
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HPLC system with a suitable detector (e.g., UV-Vis)

Analytical balance

Step-by-Step Methodology:

Preparation: Accurately weigh an excess amount of the API and add it to a glass vial

containing a known volume (e.g., 2 mL) of caprylic/capric triglyceride.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set

at a specific temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined

period (e.g., 48-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm

for 15 minutes) to sediment the undissolved API.

Sample Collection and Dilution: Carefully collect an aliquot of the supernatant, ensuring no

solid particles are disturbed. Filter the aliquot through a 0.45 µm syringe filter. Accurately

dilute the filtered supernatant with a suitable solvent (e.g., methanol or acetonitrile) to a

concentration within the calibration range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of the dissolved API.

Calculation: Calculate the solubility of the API in caprylic/capric triglyceride (usually

expressed in mg/mL) by taking into account the dilution factor.
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API Solubility Determination Workflow
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Caption: Workflow for determining API solubility.
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Applications in Advanced Drug Delivery Systems
The unique physicochemical profile of caprylic/capric triglyceride makes it a versatile excipient

in a range of pharmaceutical formulations, from topical to parenteral.

Topical and Transdermal Formulations
In topical applications, caprylic/capric triglyceride is highly valued for its emollient properties,

providing a light, non-greasy skin feel. It enhances the spreadability of creams and lotions and

can act as a penetration enhancer, facilitating the delivery of APIs through the skin.[7][13] Its

excellent oxidative stability also contributes to the shelf-life of topical products.[6][9][11]

Oral Drug Delivery: SEDDS and SMEDDS
For oral administration of poorly soluble drugs, caprylic/capric triglyceride is a key component

in self-emulsifying drug delivery systems (SEDDS) and self-microemulsifying drug delivery

systems (SMEDDS). These are isotropic mixtures of oils, surfactants, and co-surfactants that

spontaneously form fine oil-in-water emulsions or microemulsions upon gentle agitation with

aqueous media, such as the gastrointestinal fluids.

Components of a SEDDS Formulation

Caprylic/Capric Triglyceride
(Oil Phase)

Surfactant

Forms interface

APIDissolves

Co-surfactantStabilizes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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